Cas no 1779128-15-2 (1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid
• CAS No: 1779128-15-2
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD26097221
• CID: 4613324
• PubChem ID: 86276777
• Update Time: 2025-05-20

1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Pyridyl)imidazole-5-carboxylic Acid
• 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid
• SY038181
• 1-(2-Pyridyl)imidazole-5-carboxylicAcid
• 1779128-15-2
• 3-pyridin-2-ylimidazole-4-carboxylic acid
• DB-115764
• MFCD26097221
• SCHEMBL20027588
• AC1244
• AKOS026671013
• CS-0448540
• CS-12129

• MDL： MFCD26097221
• Inchi： 1S/C9H7N3O2/c13-9(14)7-5-10-6-12(7)8-3-1-2-4-11-8/h1-6H,(H,13,14)
• InChI Key： ZGIMCHRETPQPNW-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 0.8

1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid

Compound CAS No. 1779128-15-2: 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic Acid

The compound with CAS No. 1779128-15-2, commonly referred to as 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring and an imidazole ring, along with a carboxylic acid group. The imidazole ring is a five-membered heterocyclic compound with two nitrogen atoms, while the pyridine ring is a six-membered aromatic heterocycle containing one nitrogen atom. The combination of these structural elements contributes to the compound's diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid in drug discovery and development. Its structure makes it a promising candidate for various therapeutic applications, including anti-inflammatory, antiviral, and anticancer activities. Researchers have explored its ability to inhibit specific enzymes and proteins involved in disease pathways, making it a valuable lead compound for medicinal chemistry.

The synthesis of CAS No. 1779128-15-2 involves a multi-step process that typically includes the formation of the imidazole ring followed by the introduction of the pyridine moiety and the carboxylic acid group. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic coupling reactions, have been employed to optimize the production process and improve yields.

In terms of physical properties, 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid exhibits a melting point of approximately 340°C and is soluble in common organic solvents like dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Scientists have investigated its ability to act as a carrier for therapeutic agents, enhancing their bioavailability and reducing side effects. This application underscores the versatility of CAS No. 1779128-15-2 in modern pharmaceutical research.

Moreover, 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid has shown potential in materials science, particularly in the development of novel polymers and coatings. Its unique electronic properties make it an attractive candidate for applications in electronics and optoelectronics.

In conclusion, CAS No. 1779128-15-2, or 1-(Pyridin-2-yl)-1H-imidazole-5-carboxylic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its structure, synthesis, and properties continue to be explored by researchers worldwide, contributing to advancements in medicine, materials science, and beyond.